Cas no 156223-08-4 (Aselacin C (9CI))

• Product Name: Aselacin C (9CI)
• CAS No: 156223-08-4
• MF: C₄₆H₆₆N₈O₁₁
• MW: 907.063251972198
• CID: 169009
• PubChem ID: 9876187
• Update Time: 2025-07-11

Aselacin C (9CI) Chemical and Physical Properties

Names and Identifiers

• Aselacin C (9CI)
• N-[6-(hydroxymethyl)-9-(1H-indol-3-ylmethyl)-17-methyl-2,5,8,11,15-pentaoxo-1-oxa-4,7,10,14-tetrazacycloheptadec-16-yl]-2-[[(10E,12E)-9-oxooctadeca-10,12-dienoyl]amino]pentanediamide
• Aselacin C
• Glycin, N-(N-(N-(N-(N-(N2-(1,9-dioxo-10,12-octadecadienyl)-D-glutaminyl)-L-threonyl)-beta-alanyl)-D-tryptophyl)-D-seryl)-, omicron-lactone
• N~1~-[6-(hydroxymethyl)-9-(1H-indol-3-ylmethyl)-17-methyl-2,5,8,11,15-pentaoxo-1-oxa-4,7,10,14-tetraazacycloheptadecan-16-yl]-N~2~-[(10E,12E)-9-oxooctadeca-10,12-dienoyl]glutamamide
• CHEBI:202823
• (2R)-N-[(6R,9R,16S,17R)-6-(hydroxymethyl)-9-(1H-indol-3-ylmethyl)-17-methyl-2,5,8,11,15-pentaoxo-1-oxa-4,7,10,14-tetrazacycloheptadec-16-yl]-2-[[(10E,12E)-9-oxooctadeca-10,12-dienoyl]amino]pentanediamide
• 156223-08-4

• Inchi： 1S/C46H66N8O11/c1-3-4-5-6-7-9-12-17-32(56)18-13-10-8-11-14-21-39(58)51-35(22-23-38(47)57)44(62)54-42-30(2)65-41(60)28-50-43(61)37(29-55)53-45(63)36(52-40(59)24-25-48-46(42)64)26-31-27-49-34-20-16-15-19-33(31)34/h7,9,12,15-17,19-20,27,30,35-37,42,49,55H,3-6,8,10-11,13-14,18,21-26,28-29H2,1-2H3,(H2,47,57)(H,48,64)(H,50,61)(H,51,58)(H,52,59)(H,53,63)(H,54,62)/b9-7+,17-12+/t30-,35-,36-,37-,42+/m1/s1
• InChI Key： ARKPSPWBJDFWAE-GFDFNCKZSA-N
• SMILES： O1C(CNC([C@@H](CO)NC([C@@H](CC2=CNC3C=CC=CC2=3)NC(CCNC([C@H]([C@H]1C)NC([C@@H](CCC(N)=O)NC(CCCCCCCC(/C=C/C=C/CCCCC)=O)=O)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 906.485105
• Monoisotopic Mass: 906.485105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 65
• Rotatable Bond Count: 23
• Complexity: 1670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 297
• XLogP3: 3

Experimental Properties

• Density: 1.27
• Boiling Point: 1353.7°C at 760 mmHg
• Flash Point: 772.5°C
• Refractive Index: 1.596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides